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1,3-Diacetoxypropane solvent applications in
organic reactions

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1,3-Diacetoxypropane

CAS No.: 628-66-0

Cat. No.: S579597

Chemical Profile of 1,3-Diacetoxypropane

The table below summarizes the key identifying information and physical properties for 1,3-

Diacetoxypropane.
Property Description
CAS Number 628-66-0 [1] [2]
Molecular Formula C7H1204 [1] [2]
Molecular Weight 160.17 g/mol [1] [2]
IUPAC Name 3-acetyloxypropyl acetate [2]
Common Synonyms Trimethylene acetate; 1,3-Propylene glycol diacetate [1] [2]
Structure (SMILES) CC(=0)OCCCOC(=0)C [2]
Boiling Point 482.7 K (approx. 209.5 °C) [1]
Appearance Information missing from search results
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Property Description

Density & Refractive Index Information missing from search results

One study identified 1,3-Diacetoxypropane as a volatile metabolite in commercial balsamic vinegars using
Gas Chromatography-Mass Spectrometry (GC-MS) [3]. The experimental workflow for its identification can

be summarized as follows:
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Information Gaps and Alternative Sources

The search results do not contain specific data on the use of 1,3-Diacetoxypropane as a solvent in synthetic

organic reactions. Key details for your Application Notes are unavailable, including:

¢ Solvent Properties: Polarity, dielectric constant, and miscibility with common organic solvents.
¢ Reaction Applications: Specific named reactions or transformations where it is used as a solvent.
e Experimental Protocols: Detailed procedures for its use in synthesis, including work-up and

recovery.
¢ Performance Data: Advantages or disadvantages compared to common solvents like DMF or THF.

To find the specialized information you need, I suggest:

e Consulting Specialized Databases: Search SciFindern, Reaxys, or specific pharmaceutical
science databases for journal articles and patents.

¢ Refining Your Search: Use terms like "1,3-Diacetoxypropane as solvent", "propylene glycol
diacetate organic synthesis", or its CAS number (628-66-0) in your searches.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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